![molecular formula C9H9N3O2 B1465248 Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate CAS No. 944906-58-5](/img/structure/B1465248.png)
Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate
Overview
Description
Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate is a chemical compound with the molecular formula C9H9N3O2 . It belongs to the class of imidazo[1,2-a]pyrimidines, which have been receiving significant attention in the synthetic chemistry community .
Synthesis Analysis
Imidazo[1,2-a]pyrimidines are synthesized through various chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis .Molecular Structure Analysis
The molecular structure of Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate is characterized by a fused bicyclic 5,6 heterocycle . The InChI code for this compound is 1S/C9H9N3O2/c1-2-14-8(13)7-5-11-9-10-3-4-12(9)6-7/h3-6H,2H2,1H3 .Chemical Reactions Analysis
Imidazo[1,2-a]pyrimidines undergo various chemical reactions, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation .Physical And Chemical Properties Analysis
The molecular weight of Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate is 191.19 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Medicinal Chemistry: Drug Synthesis and Development
Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate serves as a key scaffold in the synthesis of numerous drugs. Its structure is pivotal in the development of compounds with potential therapeutic effects. The compound’s ability to undergo various chemical reactions makes it a versatile intermediate in the design of new drugs, particularly those targeting neurological disorders and cancers .
Material Science: Creation of Novel Materials
In material science, this compound contributes to the creation of innovative materials with specific desired properties. Its incorporation into polymers and other materials can lead to the development of products with enhanced durability, flexibility, or conductivity, which are crucial for technological advancements .
Optoelectronics: Development of Light-Emitting Devices
The optoelectronic industry benefits from the unique properties of Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate, especially in the development of light-emitting diodes (LEDs) and other light-based technologies. Its molecular structure can be fine-tuned to alter light absorption and emission characteristics, making it valuable for creating more efficient and longer-lasting light sources .
Chemical Synthesis: Chemosynthetic Methodologies
This compound is extensively used in various chemosynthetic methodologies, including multicomponent reactions, condensation reactions, and intramolecular cyclizations. These processes are fundamental in constructing complex molecules for further applications in chemical research and industry .
Corrosion Inhibition: Protection of Metals
Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate has shown potential as a corrosion inhibitor. Its application in coatings can protect metals from environmental degradation, which is essential for preserving the integrity of structures and machinery in harsh conditions .
Biological Imaging: Enhancing Microscopy Techniques
In the field of biological imaging, this compound can be utilized to improve the quality of images obtained through confocal microscopy. Its fluorescent properties can be harnessed to create emitters that provide clearer and more detailed images of biological samples .
Pharmaceutical Research: Antibacterial and Antiviral Agents
The compound’s heterocyclic groups make it a candidate for developing new antibacterial and antiviral agents. Research in this area explores its efficacy against various pathogens, with the aim of discovering new treatments for infectious diseases .
Anti-Inflammatory and Antitumor Applications
Lastly, Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate is being studied for its anti-inflammatory and antitumor properties. Its mechanism of action includes interfering with specific cellular pathways that are involved in inflammation and tumor growth, offering a promising avenue for new cancer therapies .
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyrimidines have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, the development of new chemosynthetic strategies and drug development using this scaffold is a promising future direction .
properties
IUPAC Name |
ethyl imidazo[1,2-a]pyrimidine-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-2-14-8(13)7-5-11-9-10-3-4-12(9)6-7/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAWMOVNRHMJIGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=CN=C2N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl imidazo[1,2-A]pyrimidine-6-carboxylate | |
CAS RN |
944906-58-5 |
Source
|
| Record name | ethyl imidazo[1,2-a]pyrimidine-6-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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